Cas no 127382-79-0 (1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride)

• Product Name: 1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• CAS No: 127382-79-0
• MF: C₁₃H₁₈ClN
• MW: 223.741722583771
• CID: 897494
• PubChem ID: 14751843
• Update Time: 2025-04-19

1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• 2'-METHYL MPTP HYDROCHLORIDE
• 1-Methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochlor ide (1:1)
• 1-Methyl-4-(2′-methylphenyl)-1，2，3，6- tetrahydropyridine hydrochloride
• 1-methyl-4-(2-methylphenyl)-3,6-dihydro-2H-pyridine;hydrochloride
• J-000683
• 127382-79-0
• 1-Methyl-4-(o-tolyl)-1,2,3,6-tetrahydropyridine hydrochloride
• CHEMBL536788
• MFCD00055222
• 2-METHYL MPTP HYDROCHLORIDE DOPAMINERGI C NEUROTOX
• 1-Methyl-4-(2'-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride, solid
• 2'-Methyl-MPTP hydrochloride
• 1-Methyl-4-(2'-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride
• SCHEMBL2263936

• Inchi： 1S/C13H17N.ClH/c1-11-5-3-4-6-13(11)12-7-9-14(2)10-8-12;/h3-7H,8-10H2,1-2H3;1H
• InChI Key： QLIQCKBPYIWPTE-UHFFFAOYSA-N
• SMILES： Cl.N1(C)CC=C(C2C=CC=CC=2C)CC1

Computed Properties

• Exact Mass: 223.11294
• Monoisotopic Mass: 223.1127773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• Solubility: H2O: soluble
• PSA: 3.24
• LogP: 3.45380

1-methyl-4-(2-methylphenyl)-1,2,3,6-tetrahydropyridine hydrochloride Security Information

• Hazardous Material transportation number：UN 2811 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25-39/23/24/25
• Safety Instruction： 45
• Hazardous Material Identification：
• Risk Phrases：R25-39/23/24/25
• Safety Term：S45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes